Cas no 1805641-23-9 (Ethyl 2-cyano-3-ethyl-5-formylphenylacetate)

• Product Name: Ethyl 2-cyano-3-ethyl-5-formylphenylacetate
• CAS No: 1805641-23-9
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5010979
• Update Time: 2025-06-09

Ethyl 2-cyano-3-ethyl-5-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-ethyl-5-formylphenylacetate

• Inchi： 1S/C14H15NO3/c1-3-11-5-10(9-16)6-12(13(11)8-15)7-14(17)18-4-2/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： SRKSFEVFVDFAHT-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(C=O)=CC(CC)=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 344
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-3-ethyl-5-formylphenylacetate

Ethyl 2-cyano-3-ethyl-5-formylphenylacetate (CAS No. 1805641-23-9): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-cyano-3-ethyl-5-formylphenylacetate, identified by its CAS number 1805641-23-9, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the synthesis of advanced materials and bioactive molecules. The presence of functional groups such as the cyano (-CN), ethyl (-CH₂CH₃), and formyl (-CHO) moieties imparts unique reactivity, making it a valuable intermediate in various synthetic pathways.

The cyano group, in particular, is known for its ability to participate in nucleophilic addition reactions, while the formyl group serves as a versatile handle for further derivatization through condensation reactions. These properties have positioned Ethyl 2-cyano-3-ethyl-5-formylphenylacetate as a key building block in the development of heterocyclic compounds, which are widely studied for their pharmacological properties. Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in the design of novel therapeutic agents.

In the context of contemporary research, Ethyl 2-cyano-3-ethyl-5-formylphenylacetate has been explored in the synthesis of bioactive molecules with potential applications in oncology and anti-inflammatory therapies. The phenylacetate backbone is particularly relevant, as it is frequently encountered in natural products and pharmacologically active compounds. Studies have demonstrated its utility in constructing complex scaffolds that mimic known bioactive structures, thereby facilitating the discovery of new drug candidates.

The ethyl substituent at the 3-position adds an additional layer of complexity to the compound's reactivity, influencing its solubility and interaction with biological targets. This feature has been leveraged in computational studies to predict binding affinities and optimize molecular properties for better pharmacokinetic profiles. The formyl group at the 5-position further enhances the compound's versatility, allowing for easy conversion into esters or amides through standard organic transformations.

Recent publications have showcased innovative synthetic strategies employing Ethyl 2-cyano-3-ethyl-5-formylphenylacetate as a precursor. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce aryl or vinyl groups at specific positions, expanding the compound's utility in constructing more complex molecular architectures. These methodologies align with the growing trend toward sustainable chemistry, where efficient and selective transformations are prioritized.

The compound's role in material science is also noteworthy. Its ability to undergo polymerization or copolymerization with other monomers has been explored in the development of novel polymers with tailored properties. Such materials find applications in coatings, adhesives, and even biodegradable plastics. The cyano group's incorporation into polymer chains can enhance thermal stability and mechanical strength, making these materials suitable for high-performance applications.

From a spectroscopic perspective, Ethyl 2-cyano-3-ethyl-5-formylphenylacetate exhibits distinct spectral characteristics that aid in its identification and structural elucidation. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the various functional groups present, while infrared (IR) spectroscopy confirms the presence of characteristic absorptions such as C≡N and C=O stretches. Mass spectrometry provides additional confirmation of molecular weight and fragmentation patterns, which are crucial for verifying purity and structural integrity.

In summary, Ethyl 2-cyano-3-ethyl-5-formylphenylacetate (CAS No. 1805641-23-9) stands as a multifaceted compound with broad applications across chemical research. Its unique functional groups make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. The ongoing exploration of its synthetic potential continues to drive innovation in pharmaceuticals and materials science alike.